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Compound of Interest

Compound Name: 3-(1-Pyridinio)-1-propanesulfonate

Cat. No.: B013951

Pyridinium Propanesulfonate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of pyridinium propanesulfonate, also known as 3-(1-Pyridinio)-1-propanesulfonate.
It is a zwitterionic compound widely utilized in biochemical, industrial, and pharmaceutical
research. This document details its properties, experimental protocols for its synthesis, and its
various applications, with a focus on its utility in protein chemistry and as a catalyst. All
guantitative data are presented in structured tables, and key processes are visualized using
diagrams to facilitate understanding for researchers, scientists, and professionals in drug
development.

Chemical Identity and Structure

Pyridinium propanesulfonate (PPS) is a zwitterionic sulfobetaine that is non-detergent in
nature.[1] Its structure consists of a positively charged pyridinium ring linked to a negatively
charged sulfonate group via a propane spacer. This unique structure imparts its useful
properties, such as high water solubility and the ability to stabilize proteins without
denaturation.[1][2]
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Identifier Value
IUPAC Name 3-(Pyridin-1-ium-1-yl)propane-1-sulfonate
CAS Number 15471-17-7[3][4]

Molecular Formula

CsH11NOsS[3][4]

Molecular Weight

201.24 g/mol [3][4]

Canonical SMILES

C1=CC=--INVALID-LINK--CCCS(=0)(=0)[0-][3]
(5]

InChl Key

REEBJQTUIJTGAL-UHFFFAOYSA-N[3][4]

Synonyms

NDSB-201, PPS, 1-(3-Sulfopropyl)pyridinium
betaine[4][6][7]

Physical Properties

Pyridinium propanesulfonate is a white crystalline solid at room temperature.[3][8] It exhibits

good thermal and chemical stability.[7][9]

Property Value
White to off-white crystalline powder/solid[3][4]
Appearance
[10]
Melting Point 275-277 °C[3][7][8]
Boiling Point Decomposes before boiling[10]
Density 1.53 g/cm3 at 20°CJ[3][5][7]
- Water: 240.5 g/L at 25°C[3][7][8]. Methanol:
Solubility

Slightly soluble[3][7][8].

Vapor Pressure

0 Pa at 25°C[3][7]

Flash Point

160 °C[3][4][11]

LogP

< -2.78 at 21.5°C[3][10]
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Chemical Properties and Reactivity

Pyridinium propanesulfonate is stable under standard conditions and is zwitterionic over a wide
pH range.[1][3] It does not absorb significantly in the near-UV range of the electromagnetic
spectrum.[1]

Property Data

Stable under recommended storage conditions.

Chemical Stability (12]

Reactivity Avoid contact with strong oxidizing agents.[12]

Under fire conditions, may produce carbon
Hazardous Decomposition oxides, nitrogen oxides (NOx), and sulfur
oxides.[12]

Mass spectrometry data is available, with a

molecular ion peak at m/z 201.[13] Infrared and
Spectral Data

1H NMR spectra have also been documented.

[13]

Experimental Protocols
Synthesis of Pyridinium Propanesulfonate

A common and straightforward method for the synthesis of pyridinium propanesulfonate
involves the reaction of pyridine with 1,3-propanesultone.[2][3][4]

Materials:

e Pyridine

e 1,3-propanesultone
o Ethyl acetate

Procedure:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.chemicalbook.com/Article/What-is-3-1-Pyridinio-1-propanesulfonate-.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2381057_EN.htm
https://www.chemicalbook.com/Article/What-is-3-1-Pyridinio-1-propanesulfonate-.htm
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.chemicalbook.com/msds/3-1-pyridinio-1-propanesulfonate.htm
https://www.chemicalbook.com/SpectrumEN_15471-17-7_MS.htm
https://www.chemicalbook.com/SpectrumEN_15471-17-7_MS.htm
https://www.benchchem.com/product/b13951
https://m.chemicalbook.com/ProductChemicalPropertiesCB2381057_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2381057.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

In a flask equipped with a stirrer, thermometer, and dropping funnel, dissolve 1,3-
propanesultone (0.05 mol) in 150 mL of ethyl acetate.[3][4]

Heat the solution to 60°C in an oil bath.[3][4]

Slowly add a solution of pyridine (0.065 mol) in 50 mL of ethyl acetate dropwise over 30
minutes.[3][4]

After the addition is complete, maintain the reaction mixture at 60°C for an additional 2
hours.[3][4]

A white precipitate will form. Collect the solid product by pressure filtration.[3][4]

Wash the collected residue with ethyl acetate to remove any unreacted starting materials.[3]

[4]

Dry the final product under vacuum to yield N-(3-sulfonic acid) propylpyridine as an internal
salt (pyridinium propanesulfonate).[3][4] The yield is typically around 86%.[4]
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Synthesis Workflow of Pyridinium Propanesulfonate
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Caption: Synthesis workflow for pyridinium propanesulfonate.
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Applications in Research and Drug Development

Pyridinium propanesulfonate is a versatile compound with numerous applications, particularly
in the life sciences and chemical industries.

Protein Solubilization and Stabilization

It is widely used as a non-detergent sulfobetaine for the solubilization and stabilization of
proteins, including membrane proteins and enzymes.[1] Unlike many detergents, it is non-
denaturing and can help prevent protein aggregation, which is critical in drug development for
maintaining the native conformation and activity of protein-based therapeutics.[1] It has been
shown to improve protein renaturation and preserve the antigenic conformation of certain
proteases.[1][4]

Application in Protein Solubilization

Problem

Aggregated or
Insoluble Protein

Solution

Add Pyridinium

Propanesulfonate

Outgome

Solubilized, Native
and Active Protein

Ready for Purification
(e.g., Chromatography)

Click to download full resolution via product page
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Caption: Role of pyridinium propanesulfonate in protein handling.

Catalysis

Pyridinium propanesulfonate can be used as a Brgnsted acid ionic liquid catalyst in various
organic reactions.[3][5] It has been employed in the dehydration of glycerol to acrolein and in
the synthesis of isoamyl isovalerate.[3][5][14] Its catalytic properties make it a subject of
interest for developing greener and more efficient chemical processes.[15]

Electroplating

In the electroplating industry, pyridinium propanesulfonate is used as a high-efficiency
brightener and leveling agent in nickel plating baths.[3][4][9] Its high purity ensures that no
harmful impurities are introduced into the plating process, resulting in bright and ductile
deposits.[1][5]

Other Applications

o Drug Development: Its ability to stabilize proteins and its low toxicity profile make it a
candidate for use in pharmaceutical formulations.[2][8]

o Analytical Chemistry: Due to its unique structure, it may be used in certain analytical
techniques for the separation and characterization of compounds.[8]

o Biochemical Assays: It does not interfere with common colorimetric assays, making it a
compatible component in various biochemical experiments.[1][4]

Safety and Handling

Pyridinium propanesulfonate is considered irritating to the eyes, respiratory system, and skin.
[3][9] Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
dust mask, should be worn when handling the solid compound.[6][12] It should be stored in a
dry, well-ventilated place.[3]

Conclusion

Pyridinium propanesulfonate is a valuable zwitterionic compound with a unique combination of
physical and chemical properties. Its high solubility, stability, and non-denaturing character
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make it an indispensable tool in protein chemistry and drug development. Furthermore, its
applications as a catalyst and in industrial processes like electroplating highlight its versatility.
The straightforward synthesis and favorable safety profile, when handled correctly, ensure its
continued importance in both academic research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b013951#physical-and-chemical-properties-of-
pyridinium-propanesulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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